Cas no 649721-36-8 ([1,1'-Biphenyl]-2,5-diol, 4'-phenoxy-)

• Product Name: [1,1'-Biphenyl]-2,5-diol, 4'-phenoxy-
• CAS No: 649721-36-8
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 410822
• PubChem ID: 67191332
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,5-diol, 4'-phenoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,5-diol, 4'-phenoxy-
• 2-(4-phenoxyphenyl)benzene-1,4-diol
• 649721-36-8
• SCHEMBL1864162
• 4'-Phenoxy[1,1'-biphenyl]-2,5-diol
• DTXSID10736580

• Inchi： 1S/C18H14O3/c19-14-8-11-18(20)17(12-14)13-6-9-16(10-7-13)21-15-4-2-1-3-5-15/h1-12,19-20H
• InChI Key： UWGGPMONUPZWSJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=C(C=CC=1O)O

Computed Properties

• Exact Mass: 278.09432
• Monoisotopic Mass: 278.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69